Cas no 2228116-63-8 (2-amino-2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)acetic acid)

• Product Name: 2-amino-2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)acetic acid
• CAS No: 2228116-63-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6129149
• PubChem ID: 165691967
• Update Time: 2025-10-29

2-amino-2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)acetic acid
• EN300-1773762
• 2-amino-2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)acetic acid
• 2228116-63-8

• Inchi： 1S/C12H13N3O2/c13-10(11(16)17)12(4-5-12)8-7-15-6-2-1-3-9(15)14-8/h1-3,6-7,10H,4-5,13H2,(H,16,17)
• InChI Key： COSZVAMGKZCRDK-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2=CN3C=CC=CC3=N2)CC1)N)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-amino-2-(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)acetic acid

2-Amino-2-(1-{Imidazo[1,2-a]Pyridin-2-Yl}Cyclopropyl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 2228116-63-8, known as 2-amino-2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)acetic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological applications. This compound is a derivative of imidazo[1,2-a]pyridine, a heterocyclic aromatic system that is widely studied for its role in various biochemical processes. The presence of the cyclopropane ring and the amino group further enhances its chemical versatility, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in drug discovery. These compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The integration of the cyclopropane ring into the structure of imidazo[1,2-a]pyridine introduces additional strain and rigidity, which can significantly influence the molecule's pharmacokinetic properties. This makes 2-amino-2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)acetic acid a promising candidate for the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of the compound. For instance, recent advancements in transition metal-catalyzed cyclopropanation reactions have enabled more efficient construction of the cyclopropane ring. These methods not only enhance the scalability of the synthesis but also pave the way for further structural modifications to explore its biological potential.

In terms of biological activity, imidazo[1,2-a]pyridine derivatives have been shown to interact with various cellular targets, including enzymes, receptors, and ion channels. For example, studies have demonstrated that imidazo[1,2-a]pyridine derivatives can modulate the activity of histone deacetylases (HDACs), which are key enzymes involved in epigenetic regulation. This suggests that 2-amino-2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)acetic acid could be a valuable tool in developing HDAC inhibitors for cancer therapy.

Moreover, the presence of the amino group in this compound introduces additional functional diversity. Amino groups are known to participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding affinity. This feature makes imidazo[1,2-a]pyridine derivatives highly suitable for use as ligands in metal complexes or as components in supramolecular assemblies.

Recent computational studies have also shed light on the electronic properties and reactivity of imidazo[1,2-a]pyridine derivatives. Advanced quantum chemical calculations have revealed that the aromaticity and conjugation within these systems play a crucial role in determining their chemical reactivity. These insights are invaluable for designing new synthetic pathways and predicting the behavior of similar compounds in different chemical environments.

In conclusion, CAS No. 2228116-63-8, or imidasel pyridine derivative, represents a fascinating molecule with immense potential in both academic research and industrial applications. Its unique structure and diverse functional groups make it a valuable asset in the development of novel drugs and materials. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of organic chemistry and pharmacology.